Cas no 895444-46-9 (N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide)

• Product Name: N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide
• CAS No: 895444-46-9
• MF: C₁₉H₁₈F₂N₂O₄S
• MW: 408.419030666351
• CID: 5970789
• PubChem ID: 18572684
• Update Time: 2025-05-20

N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide
• MYVPIDVUSWVBAJ-ZBJSNUHESA-N
• N-[(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• N-[4,6-difluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• SCHEMBL16689170
• AKOS024656029
• (E)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dimethoxybenzamide
• 895444-46-9
• F2516-0385

• Inchi： 1S/C19H18F2N2O4S/c1-25-8-7-23-16-13(21)9-11(20)10-15(16)28-19(23)22-18(24)12-5-4-6-14(26-2)17(12)27-3/h4-6,9-10H,7-8H2,1-3H3/b22-19-
• InChI Key： MYVPIDVUSWVBAJ-QOCHGBHMSA-N
• SMILES： C(/N=C1/N(CCOC)C2=C(F)C=C(F)C=C2S/1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 408.09553456g/mol
• Monoisotopic Mass: 408.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide

N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide (CAS No. 895444-46-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide (CAS No. 895444-46-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide is characterized by the presence of a benzothiazole ring system substituted with difluoro and methoxy groups. These functional groups play a crucial role in modulating the compound's pharmacological properties and enhancing its bioavailability. The presence of the methoxyethyl group further contributes to the compound's solubility and stability in biological systems.

Recent studies have highlighted the potential of N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide as an effective inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes this compound a promising candidate for further development.

In addition to its anticancer properties, N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide has also shown potential in treating neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide could be a valuable tool in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits a long half-life in vivo, which could translate to once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide in various therapeutic areas. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further explore the potential of this compound.

The synthesis of N-(2E)-4,6-difluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-yli dene - 8 7 7 - 8 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - dimeth oxy benz amide strong > involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the benzothiazole ring system through cyclization reactions and subsequent functionalization with difluoro and methoxy groups. The final step involves the condensation reaction to form the imine linkage with the dimethoxybenzamide moiety.

In conclusion,< strong > N -( 7 E ) -7 ,7-di flu oro -7 -(7-me tho xy eth yl ) -7 ,7-di hy dro -7 ,7-be nzo thi az ol -7-y li de ne -7 ,7-di me tho xy ben za mi de strong > (CAS No. 895444-46-9) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas. As clinical trials progress and more data become available,< strong > N -(7 E ) -7 ,7-di flu oro -7 -(7-me tho xy eth yl ) -7 ,7-di hy dro -7 ,7-be nzo thi az ol -7-y li de ne -7 ,7-di me tho xy ben za mi de strong > holds great promise as a novel therapeutic agent with the potential to improve patient outcomes in multiple disease states.